2-Bromo-1-(2-methyl-thiazol-5-yl)-ethanone

• Molecular Formula: C6H6BrNOS
• Molecular Weight: 220.09 g/mol
• IUPAC Name: 2-bromo-1-(2-methyl-1,3-thiazol-5-yl)ethanone
• InChI: InChI=1S/C6H6BrNOS/c1-4-8-3-6(10-4)5(9)2-7/h3H,2H2,1H3
• InChI Key: RTXGLSHYRHFWMS-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC=C(S1)C(=O)CBr

Description

2-Bromo-1-(2-methyl-thiazol-5-yl)-ethanone is a useful research compound. Its molecular formula is C6H6BrNOS and its molecular weight is 220.09 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 2-methylthiazole-4-carbonyl chloride (0.34 g, 2.10 mmol) in dry MeCN (8 mL) cooled at 0° C., under nitrogen atmosphere, is slowly added (diazomethyl)trimethylsilane (3.14 ml, 6.29 mmol, 2.0M in hexane). The reaction is stirred at RT for 15 h (UPLC-MS monitoring: complete conversion). The reaction is cooled at 0° C. and 48% hydrobromic acid (1.23 mL, 7.34 mmol) is added dropwise. The reaction is stirred at RT for 3 hour. Then EtOAc and water are added, the organic layer is separated and the aqueous phase is neutralized with 1M NaOH and extracted with EtOAc. The combined organic layers are dried over Na2SO4, filtered and evaporated to dryness to obtain compound I228 as a dark brown gummy solid (400 mg, 87% yield).